Cas no 105802-11-7 (Chrysene,5-methyl-6-nitro-)

• Product Name: Chrysene,5-methyl-6-nitro-
• CAS No: 105802-11-7
• MF: C₁₉H₁₃NO₂
• MW: 287.312024831772
• CID: 199221
• PubChem ID: 60025
• Update Time: 2025-04-19

Chrysene,5-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Chrysene,5-methyl-6-nitro-
• 5-Methyl-6-nitrochrysene
• 6-Nitro-5-methylchrysene
• AC1L1SGB
• AC1Q21B1
• ACMC-20m90c
• CCRIS 1787
• CTK4A4141
• CHRYSENE, 5-METHYL-6-NITRO-
• UNII-D2LQ2KQL3Q
• DTXSID30147351
• D2LQ2KQL3Q
• 105802-11-7

• Inchi： 1S/C19H13NO2/c1-12-18-14-7-3-2-6-13(14)10-11-16(18)15-8-4-5-9-17(15)19(12)20(21)22/h2-11H,1H3
• InChI Key： BRHWSCIEJDCELY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C2C=CC=CC2=C2C=CC3C=CC=CC=3C2=C1C)=O

Computed Properties

• Exact Mass: 287.09469
• Monoisotopic Mass: 287.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.306
• Boiling Point: 508.9°Cat760mmHg
• Flash Point: 249.5°C
• Refractive Index: 1.767
• PSA: 43.14
• LogP: 5.88600